N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-(trifluoromethyl)benzamide
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Description
N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C18H18F3NO3 and its molecular weight is 353.341. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
- N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine, a compound related to N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-(trifluoromethyl)benzamide, has been used in the synthesis of various heterocyclic derivatives like 1,2,4-triazole, 1,3,4-oxadiazole, and 1,3,4-thiadiazole derivatives. These compounds are important in the development of pharmaceuticals and agrochemicals (El-Essawy & Rady, 2011).
Crystal Packing and Supramolecular Architecture
- The study of furan derivatives, like N-2-pyrazinyl-2-furancarboxamide, in crystal packing and supramolecular architecture is crucial. This research helps understand the influence of aromaticity on crystal packing, which is vital in the design of materials with specific physical properties (Rahmani et al., 2016).
Insecticidal Activity
- Derivatives of furan, like 3-benzylfuran-2-yl N,N,N',N'-tetraethyldiamidophosphate, have been synthesized and tested for insecticidal activity. These compounds, related to this compound, show potential as new agents for insect control (Paula et al., 2008).
Antimicrobial and Anticancer Activities
- Furan derivatives are being researched for their potential antimicrobial and anticancer activities. Compounds like pyridines, thioamides, thiazole, urea, quinazoline, β-naphthyl carbamate, and pyrano[2,3-d]thiazole derivatives have been synthesized and evaluated for their efficacy against various microorganisms and cancer cell lines (Zaki et al., 2018).
Organic Synthesis and Chemical Reactivity
- The compound has potential applications in organic synthesis and chemical reactivity, as seen in related studies involving the synthesis of diverse aromatic sulfide and other complex organic compounds. These studies contribute to the development of new synthetic methods and materials (Qiao et al., 2014).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-N-(oxan-4-yl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3NO3/c19-18(20,21)14-5-3-13(4-6-14)17(23)22(12-16-2-1-9-25-16)15-7-10-24-11-8-15/h1-6,9,15H,7-8,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOUTZJTZJKEESN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N(CC2=CC=CO2)C(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.